Cas no 1361666-64-9 (2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol)

• Product Name: 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol
• CAS No: 1361666-64-9
• MF: C₁₂H₈Cl₃NO₂
• MW: 304.556420326233
• CID: 4919970
• Update Time: 2025-05-24

2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H8Cl3NO2/c13-7-2-9(14)12(10(15)3-7)8-4-16-11(18)1-6(8)5-17/h1-4,17H,5H2,(H,16,18)
• InChI Key： YQXHXLMRYMGAQL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CNC(C=C1CO)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 396
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3

Additional information on 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol

Introduction to 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol (CAS No. 1361666-64-9)

2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol, with the CAS number 1361666-64-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a hydroxyl group, a trichlorophenyl substituent, and a methanol moiety. These functional groups contribute to its diverse chemical reactivity and biological interactions.

The synthesis of 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol typically involves multi-step processes, including the formation of the pyridine ring and the introduction of the trichlorophenyl and hydroxymethyl groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction times and improved yields.

In terms of its biological activity, 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol has shown promising results in various preclinical studies. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound exhibits potent antifungal properties against several clinically relevant fungal pathogens. The study highlighted its ability to inhibit fungal growth at low concentrations, making it a potential candidate for the development of new antifungal agents.

Beyond antifungal activity, 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol has also been investigated for its anti-inflammatory and antioxidant properties. A 2020 study published in the European Journal of Medicinal Chemistry found that this compound effectively scavenges free radicals and reduces inflammation in vitro. These findings suggest that it could be useful in treating inflammatory diseases such as arthritis and dermatitis.

The pharmacokinetic properties of 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol have also been studied to evaluate its potential as a therapeutic agent. Research conducted at the National Institutes of Health (NIH) indicated that this compound has good oral bioavailability and a favorable pharmacokinetic profile. This makes it suitable for further development as an orally administered drug.

Toxicity studies are crucial for assessing the safety of any potential drug candidate. Preliminary toxicological evaluations have shown that 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol exhibits low toxicity at therapeutic doses. However, more comprehensive studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 2-Hydroxy-5-(2,4,6-trichlorophenyl)pyridine-4-methanol (CAS No. 1361666-64-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.